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Compound of Interest

Compound Name: ORM-10962

Cat. No.: B2992674

Introduction

ORM-10962 is a potent and highly selective inhibitor of the sodium-calcium exchanger (NCX),
with IC50 values of 55 nM and 67 nM for the forward and reverse modes of action,
respectively[1][2][3]. Its utility in cardiovascular research, particularly in studies of cardiac
arrhythmias and pacemaking, necessitates the accurate and reproducible preparation of stock
solutions[4][5][6]. Dimethyl sulfoxide (DMSOQO) is a common solvent for dissolving ORM-10962
for in vitro applications. This document provides a detailed protocol for the preparation, storage,
and handling of ORM-10962 stock solutions in DMSO, intended for researchers, scientists, and
drug development professionals.

Physicochemical Properties and Solubility

A comprehensive understanding of the physicochemical properties of ORM-10962 is crucial for
accurate stock solution preparation. Key data is summarized in the table below.

Property Value Reference
Molecular Weight 459.54 g/mol [1]
Formula C27H29N304 [1]
Appearance Solid, light yellow to yellow [1]
Solubility in DMSO 250 mg/mL (544.02 mM) [1]
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Note: The solubility of ORM-10962 in DMSO can be significantly impacted by the hygroscopic
nature of DMSO. It is highly recommended to use a fresh, unopened bottle of anhydrous
DMSO for optimal dissolution. Ultrasonic treatment may be required to fully dissolve the
compound.[1]

Experimental Protocol: Preparation of a 10 mM
ORM-10962 Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of ORM-10962 in DMSO.
3.1. Materials and Equipment

e ORM-10962 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

o Calibrated analytical balance

¢ Microcentrifuge tubes or amber glass vials

» Pipettes and sterile, filtered pipette tips

e \Vortex mixer

 Ultrasonic water bath

3.2. Procedure

o Aseptic Technique: Perform all steps in a clean, controlled environment, such as a laminar
flow hood, to minimize contamination.

o Equilibration: Allow the ORM-10962 powder to equilibrate to room temperature before
opening the container to prevent condensation.

o Weighing: Accurately weigh the desired amount of ORM-10962 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out
4.5954 mg of ORM-10962.
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¢ Dissolution:

o Transfer the weighed ORM-10962 powder into a suitable microcentrifuge tube or amber
glass vial.

o Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 4.5954 mg of
ORM-10962, add 1 mL of DMSO.

o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o If the compound is not fully dissolved, place the vial in an ultrasonic water bath and
sonicate for 5-10 minutes, or until the solution is clear.

« Verification: Visually inspect the solution to ensure that all of the ORM-10962 has completely
dissolved and no particulate matter is visible.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes in microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration, date of preparation,
and solvent.

3.3. Stock Solution Preparation Workflow
Caption: Workflow for preparing ORM-10962 stock solution.

Storage and Stability

Proper storage of ORM-10962, both in its powdered form and as a stock solution, is critical to
maintain its stability and activity.
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Storage

Form Stability Reference
Temperature

Powder -20°C 3years [1]

4°C 2 years [1]

In DMSO -80°C 2 years [1]

-20°C 1 year [1]

It is imperative to aliquot the stock solution to prevent product inactivation from repeated

freeze-thaw cycles.[1]

Signaling Pathway Context

ORM-10962 is a selective inhibitor of the Sodium-Calcium Exchanger (NCX). The NCX plays a
crucial role in maintaining calcium homeostasis in cardiomyocytes and other excitable cells. By
inhibiting this exchanger, ORM-10962 can modulate intracellular calcium levels, which has

implications for cardiac contractility and arrhythmogenesis.

Inhibits

Regulates

Intracellular Ca2+
Homeostasis

Modulates
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Caption: Simplified signaling pathway showing the action of ORM-10962.

Conclusion

This application note provides a standardized protocol for the preparation of ORM-10962 stock
solutions in DMSO. Adherence to these guidelines for weighing, dissolution, and storage will
ensure the integrity and reproducibility of experimental results. Researchers should always
refer to the manufacturer's specific instructions for the lot of ORM-10962 being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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